![molecular formula C14H9ClOS B6381475 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% CAS No. 1261955-95-6](/img/structure/B6381475.png)
5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% (5-BTP-2-CP) is a synthetic organic compound with a wide range of applications in scientific research. This compound is used as a reagent in organic synthesis, as a catalyst in biochemical processes, and as a substrate in enzyme assays. Its unique chemical structure allows it to interact with other molecules and enzymes in a variety of ways.
Scientific Research Applications
5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemical processes, and as a substrate in enzyme assays. It can also be used in the synthesis of other organic compounds, such as benzofurans, thiophenes, and thiophenols.
Mechanism of Action
The mechanism of action of 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% is not yet fully understood. However, it is known that the compound can interact with other molecules and enzymes in a variety of ways. It is believed that the compound can act as a substrate for certain enzymes, and it can also act as a catalyst for certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% are not yet fully understood. However, it is known that the compound can interact with other molecules and enzymes in a variety of ways. It is believed that the compound can act as a substrate for certain enzymes, and it can also act as a catalyst for certain biochemical processes. It is also believed that the compound can affect the activity of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
The use of 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% in laboratory experiments has both advantages and limitations. On the one hand, the compound is relatively easy to synthesize and is highly stable. Additionally, it is non-toxic and has a wide range of applications in scientific research. On the other hand, the compound is not very soluble in water, which can limit its use in certain experiments. Furthermore, the mechanism of action of the compound is not yet fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions for the use of 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% in scientific research. For example, the compound could be used to study the effects of hormones on biochemical processes. Additionally, the compound could be used to study the effects of certain drugs on the body. Furthermore, the compound could be used to develop new catalysts and substrates for biochemical processes. Finally, the compound could be used to study the effects of environmental pollutants on biochemical processes.
Synthesis Methods
The synthesis of 5-[Benzo(b)thiophen-2-yl]-2-chlorophenol, 95% begins with the reaction of 2-chlorophenol and 2-thiophenecarboxaldehyde in the presence of sodium hydroxide. This reaction yields 5-benzo[b]thiophene-2-yl-2-chlorophenol. The compound is then purified by recrystallization and dried to yield a 95% pure product.
properties
IUPAC Name |
5-(1-benzothiophen-2-yl)-2-chlorophenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClOS/c15-11-6-5-10(7-12(11)16)14-8-9-3-1-2-4-13(9)17-14/h1-8,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYCUSHLJGQFAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)C3=CC(=C(C=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.